Cas no 2363-86-2 (Octanal, 2-oxo-)

• Product Name: Octanal, 2-oxo-
• CAS No: 2363-86-2
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 262266
• PubChem ID: 142756
• Update Time: 2025-04-19

Octanal, 2-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-oxooctanal
• Octanal, 2-oxo-
• DTXSID10178305
• MWDGNKGKLOBESZ-UHFFFAOYSA-N
• SCHEMBL83435
• 2363-86-2
• 1.2-octanedione

• Inchi： 1S/C8H14O2/c1-2-3-4-5-6-8(10)7-9/h7H,2-6H2,1H3
• InChI Key： MWDGNKGKLOBESZ-UHFFFAOYSA-N
• SMILES： O=C(C=O)CCCCCC

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14